![molecular formula C6H5FN2O2 B053378 5-Fluoro-2-nitroaniline CAS No. 2369-11-1](/img/structure/B53378.png)
5-Fluoro-2-nitroaniline
Overview
Description
Synthesis Analysis
The synthesis of 5-Fluoro-2-nitroaniline involves several methods, including the nitration of fluorobenzene derivatives and the fluorination of nitroaniline compounds. For instance, complexes of copper(II), nickel(II), and cobalt(II) with 2-fluoro,5-nitroaniline and 4-fluoro,2-nitroaniline have been prepared, indicating the compound's versatility in forming metal complexes with different coordination structures (Devoto, Massacesi, Pinna, & Ponticelli, 1982).
Molecular Structure Analysis
The molecular structure of this compound has been studied using various spectroscopic techniques. X-ray crystallography of related compounds, such as N-(5-Nitro-2-pyrrolidinylphenyl)trifluoroacetamide, offers insights into the charge-transfer interactions and non-linear optical properties of nitroaniline derivatives, highlighting the electron-donating and accepting characteristics crucial for understanding the molecular structure of this compound (Yanes et al., 1997).
Chemical Reactions and Properties
This compound participates in various chemical reactions, forming complexes with metals or undergoing further nitration. Research has shown its ability to react with elements like copper, nickel, and cobalt to form monodentate O-bonded complexes, which are generally high spin and non-electrolytes with square planar, tetrahedral, and hexacoordinate structures (Devoto et al., 1982).
Physical Properties Analysis
The physical properties of this compound, including its solubility, melting point, and absorption spectra, can be inferred from studies on related compounds. For example, the analysis of the complexes and their spectroscopic properties provides insights into the solubility and stability of this compound derivatives in various solvents and conditions.
Chemical Properties Analysis
The chemical properties of this compound, such as acidity, basicity, and reactivity towards other chemical groups, are essential for its application in synthesis. The reactivity of this compound with pyrrolidine and triethylamine, leading to derivatives with potential non-linear optical properties, exemplifies the compound's chemical versatility and its role as a building block in organic synthesis (Yanes et al., 1997).
Scientific Research Applications
Complexes with Copper(II), Nickel(II), and Cobalt(II) : It's used in preparing new complexes of 2-fluoro,5-nitroaniline and 4-fluoro,2-nitroaniline, demonstrating varied structures and electronic spectra (Devoto, Massacesi, Pinna, & Ponticelli, 1982).
Non-linear Optical Properties : It's a precursor in synthesizing compounds like N-(5-Nitro-2-pyrrolidinylphenyl)trifluoroacetamide, which exhibit non-linear optical properties and are useful in organic electronics (Yanes, Torres, López-Rodríguez, Núñez, & Brito, 1997).
Synthesis of Antimalarial Drugs : It plays a role in synthesizing key intermediates for antimalarial drugs like 5-fluoroprimaquine (O’Neill, Storr, & Park, 1998).
Synthesis of Heterocyclic Systems : It is involved in the synthesis of heterocyclic systems containing bridgehead nitrogen atoms, which are significant in pharmaceutical chemistry (Pujari, Sharma, Dahiya, Kumar, Murakami, & Tani, 1990).
Synthesis of Novel Organic Compounds : It's used in the efficient synthesis of 5-nitrobenzo[d]oxazole derivatives and various other organic compounds (Vosooghi, Arshadi, Saeedi, Mahdavi, Jafapour, Shafiee, & Foroumadi, 2014).
In Pharmaceutical Chemistry : It's used in synthesizing N-substituted derivatives for pharmaceuticals and dyes (Bil, 2007).
Mass Spectral Identification : Its analysis by mass spectrometry helps in identifying isomeric compounds, which is crucial in analytical chemistry (Fu & Rosenberg, 1980).
Antibacterial Studies : It's used in the synthesis of organotellurium and organomercury compounds for antibacterial studies (Al-Asadi, Mohammed, & Dhaef, 2020).
In Fabrication of Functionalized Silica Particles : It aids in equipping silica particles with amino and chromophoric groups, useful in material science (Roth, Simon, Bellmann, Seifert, & Spange, 2006).
In Cancer Research : It is a component in the covalent complex with thymidylate synthetase, relevant in cancer drug mechanisms (Santi & McHenry, 1972).
Safety and Hazards
Mechanism of Action
Target of Action
5-Fluoro-2-nitroaniline is a significant organic synthesis intermediate . .
Mode of Action
It is known that nitroanilines can undergo a series of reactions, including nitration and conversion from the nitro group to an amine
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. Given its role as an organic synthesis intermediate , it may be involved in various chemical reactions, but the exact pathways and their downstream effects require further investigation.
Pharmacokinetics
Some computational chemistry data suggest that it has a hydrophobicity reference value (xlogp) of 13 , which could influence its absorption and distribution in the body.
Result of Action
As an organic synthesis intermediate , it may participate in various chemical reactions that could potentially affect cellular processes.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it is slightly soluble in water , which could affect its distribution and efficacy in aqueous environments. Additionally, safety data suggest that it should be stored in a cool, well-ventilated area away from oxidizing agents , indicating that its stability and action could be affected by temperature and exposure to certain chemicals.
properties
IUPAC Name |
5-fluoro-2-nitroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEDMFCHWOVJDNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80178352 | |
Record name | 5-Fluoro-2-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80178352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2369-11-1 | |
Record name | 5-Fluoro-2-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2369-11-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Fluoro-2-nitroaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002369111 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2369-11-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10292 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Fluoro-2-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80178352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-fluoro-2-nitroaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.390 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-FLUORO-2-NITROANILINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8QHM7S3T84 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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